Cas no 54433-73-7 (1-Butanamine, N-(2-thienylmethylene)-)

1-Butanamine, N-(2-thienylmethylene)- structure
54433-73-7 structure
Product Name:1-Butanamine, N-(2-thienylmethylene)-
CAS No:54433-73-7
MF:C9H13NS
MW:167.27122092247
CID:335974
PubChem ID:11171192
Update Time:2025-04-19

1-Butanamine, N-(2-thienylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine, N-(2-thienylmethylene)-
    • N-butyl-1-thiophen-2-ylmethanimine
    • DTXSID00457530
    • 54433-73-7
    • SCHEMBL14196497
    • Inchi: 1S/C9H13NS/c1-2-3-6-10-8-9-5-4-7-11-9/h4-5,7-8H,2-3,6H2,1H3/b10-8+
    • InChI Key: CAUZOVGNAVRJQF-CSKARUKUSA-N
    • SMILES: S1C=CC=C1/C=N/CCCC

Computed Properties

  • Exact Mass: 167.07687059g/mol
  • Monoisotopic Mass: 167.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.6Ų

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